- Discovery of a Quinoline-4-carboxamide Derivative with a Novel Mechanism of Action, Multistage Antimalarial Activity, and Potent in Vivo Efficacy, Journal of Medicinal Chemistry, 2016, 59(21), 9672-9685
Cas no 897016-96-5 (4-(4-Bromo-3-fluorobenzyl)morpholine)
897016-96-5 structure
Product Name:4-(4-Bromo-3-fluorobenzyl)morpholine
CAS No:897016-96-5
MF:C11H13BrFNO
MW:274.129425764084
MDL:MFCD15526848
CID:1943783
PubChem ID:53417818
Update Time:2024-10-26
4-(4-Bromo-3-fluorobenzyl)morpholine Chemical and Physical Properties
Names and Identifiers
-
- Morpholine, 4-[(4-bromo-3-fluorophenyl)methyl]-
- 4-(4-bromo-3-fluorobenzyl)morpholine
- N-(4-Bromo-3-fluorobenzyl)morpholine
- 4-[(4-Bromo-3-fluorophenyl)methyl]morpholine (ACI)
- AKOS025286459
- AXLRZCPFGFYXIS-UHFFFAOYSA-N
- 4-[(4-BROMO-3-FLUOROPHENYL)METHYL]MORPHOLINE
- SCHEMBL538318
- 897016-96-5
- E82315
- MFCD15526848
- CS-0195026
- 4-[(4-Bromo-3-fluoro-phenyl)methyl]morpholine
- XKB01696
- DB-339704
- 4-(4-Bromo-3-fluorobenzyl)morpholine
-
- MDL: MFCD15526848
- Inchi: 1S/C11H13BrFNO/c12-10-2-1-9(7-11(10)13)8-14-3-5-15-6-4-14/h1-2,7H,3-6,8H2
- InChI Key: AXLRZCPFGFYXIS-UHFFFAOYSA-N
- SMILES: FC1C(Br)=CC=C(CN2CCOCC2)C=1
Computed Properties
- Exact Mass: 273.01600
- Monoisotopic Mass: 273.01645g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 12.5Ų
Experimental Properties
- Melting Point: 42-43℃
- PSA: 12.47000
- LogP: 2.35830
4-(4-Bromo-3-fluorobenzyl)morpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM279897-1g |
4-(4-bromo-3-fluorobenzyl)morpholine |
897016-96-5 | 97% | 1g |
$141 | 2024-07-21 | |
| Chemenu | CM279897-5g |
4-(4-bromo-3-fluorobenzyl)morpholine |
897016-96-5 | 97% | 5g |
$461 | 2024-07-21 | |
| abcr | AB392369-1 g |
4-(4-Bromo-3-fluorobenzyl)morpholine, 96%; . |
897016-96-5 | 96% | 1 g |
€194.70 | 2023-07-19 | |
| abcr | AB392369-500 mg |
4-(4-Bromo-3-fluorobenzyl)morpholine, 96%; . |
897016-96-5 | 96% | 500 mg |
€153.40 | 2023-07-19 | |
| abcr | AB392369-5 g |
4-(4-Bromo-3-fluorobenzyl)morpholine, 96%; . |
897016-96-5 | 96% | 5 g |
€569.90 | 2023-07-19 | |
| Chemenu | CM279897-5g |
4-(4-bromo-3-fluorobenzyl)morpholine |
897016-96-5 | 97% | 5g |
$694 | 2021-08-18 | |
| TRC | B701035-50mg |
4-(4-Bromo-3-fluorobenzyl)morpholine |
897016-96-5 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B701035-100mg |
4-(4-Bromo-3-fluorobenzyl)morpholine |
897016-96-5 | 100mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B701035-500mg |
4-(4-Bromo-3-fluorobenzyl)morpholine |
897016-96-5 | 500mg |
$ 160.00 | 2022-06-06 | ||
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H59985-250mg |
4-(4-Bromo-3-fluorobenzyl)morpholine, 96% |
897016-96-5 | 96% | 250mg |
¥1611.00 | 2023-03-01 |
4-(4-Bromo-3-fluorobenzyl)morpholine Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: Chloroform ; 1 h, 58 - 60 °C; 60 °C → rt
1.2 Reagents: Sodium triacetoxyborohydride ; 16 h, 58 - 60 °C
1.2 Reagents: Sodium triacetoxyborohydride ; 16 h, 58 - 60 °C
Reference
4-(4-Bromo-3-fluorobenzyl)morpholine Raw materials
4-(4-Bromo-3-fluorobenzyl)morpholine Preparation Products
4-(4-Bromo-3-fluorobenzyl)morpholine Related Literature
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
897016-96-5 (4-(4-Bromo-3-fluorobenzyl)morpholine) Related Products
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